Cas no 117548-22-8 (5(6)-FAM SE)

• Product Name: 5(6)-FAM SE
• CAS No: 117548-22-8
• MF: C₂₄H₁₅NO₇
• MW: 429.378406763077
• MDL: MFCD00155651
• CID: 63300
• PubChem ID: 57647947
• Update Time: 2025-05-22

5(6)-FAM SE Chemical and Physical Properties

Names and Identifiers

• 5(6)-Carboxyfluorescein N-succinimidyl ester
• 5(6)-Carboxyfluorescein N-hydroxysuccinimide ester
• 5(6)- FAM SE
• 5(6)-CARBOXYFLUORESCEIN-N-HYDROXYSUCCINIMIDE ESTER
• 3-(2,5-dioxopyrrolidin-1-yl)oxycarbonyl-2-(3-hydroxy-6-oxoxanthen-9-yl)benzoic acid,4-(2,5-dioxopyrrolidin-1-yl)oxycarbonyl-2-(3-hydroxy-6-oxoxanthen-9-yl)benzoic acid
• 5(6)-Carboxyfluorescein N-hydroxy-succinimide ester
• 5(6)-Carboxyfluorescein succinimidyl ester mixed isomers
• 5(6)-FAM SE,FLUOS
• FLUOS
• 2,5-Pyrrolidinedione,1-[[[3',6'-dihydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-5(or6)-yl]carbonyl]oxy]- (9CI)
• Spiro[isobenzofuran-1(3H),9'-[9H]xanthene],2,5-pyrrolidinedione deriv.
• C 1609
• 5(6)-FAM SE
• 5(6)-Carboxyfluorescein N-hydroxysuccinimideester
• 5-(AND-6)-CARBOXYFLUORESCEIN, SUCCINIMIDYL ESTER
• 5-(AND-6)-CARBOXY SNAFL(R)-1, SUCCINIMIDYL ESTER
• 5-(AND-6)-CARBOXY SNAFL(R)-2, SUCCINIMIDYL ESTER
• 5(6)-CARBOXYFLUORESCEIN, NHS ESTER
• 5,6-CARBOXYFLUORESCEIN SE

• MDL： MFCD00155651
• Inchi： 1S/C24H15NO7/c26-13-5-7-17-19(11-13)31-20-12-14(27)6-8-18(20)23(17)15-3-1-2-4-16(15)24(30)32-25-21(28)9-10-22(25)29/h1-8,11-12,26H,9-10H2
• InChI Key： VQTBINYMFPKLQD-UHFFFAOYSA-N
• SMILES： C1(=C2C=CC(=O)C=C2OC2C=C(O)C=CC1=2)C1C=CC=CC=1C(=O)ON1C(=O)CCC1=O

Computed Properties

• Exact Mass: 429.08500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 2140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 135
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.1300
• Melting Point: 224°C
• Boiling Point: 720.6±70.0 °C at 760 mmHg
• Flash Point: 389.6±35.7 °C
• Solubility: DMF: soluble
• PSA: 114.12000
• LogP: 3.42910
• Solubility: Not determined

5(6)-FAM SE Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on 5(6)-FAM SE

Comprehensive Guide to 5(6)-FAM SE (CAS No. 117548-22-8): Applications, Properties, and Innovations

5(6)-FAM SE (CAS No. 117548-22-8), a derivative of fluorescein, is a widely used fluorescent labeling reagent in biochemical and biomedical research. This compound is particularly valued for its high fluorescence quantum yield and excellent water solubility, making it a preferred choice for labeling peptides, proteins, and nucleic acids. The "SE" in its name stands for N-hydroxysuccinimide ester, a reactive group that facilitates efficient conjugation with primary amines under mild conditions. Researchers often search for "5(6)-FAM SE conjugation protocol" or "FAM SE vs. other fluorescent dyes," highlighting its prominence in modern laboratory workflows.

One of the key advantages of 5(6)-FAM SE is its compatibility with a broad range of experimental conditions. Its excitation maximum at ~495 nm and emission maximum at ~520 nm align perfectly with standard FITC filter sets, simplifying detection in fluorescence microscopy and flow cytometry. Recent trends in scientific literature reveal growing interest in "multiplex fluorescent labeling" and "high-throughput screening with FAM derivatives," where this reagent plays a pivotal role. The compound's stability in aqueous solutions (pH 7–9) and resistance to photobleaching compared to some newer dyes make it a reliable choice for long-term imaging studies.

In the context of current research hotspots, 5(6)-FAM SE is frequently employed in COVID-19-related protein studies, antibody-drug conjugate (ADC) development, and single-molecule fluorescence resonance energy transfer (smFRET) experiments. Search engine data shows rising queries like "FAM SE for oligonucleotide labeling" and "quantitative HPLC analysis with 5(6)-FAM," reflecting its expanding applications in genomics and analytical chemistry. The compound's modular structure also allows for creative adaptations, such as incorporation into click chemistry workflows or bioorthogonal labeling strategies.

From a technical perspective, proper handling of 5(6)-FAM SE requires attention to several factors. The "5(6)" designation indicates an isomeric mixture, which some researchers prefer to separate for specific applications (searched as "purification of 5-FAM vs 6-FAM"). Storage recommendations (–20°C under anhydrous conditions) and dissolution protocols (using anhydrous DMSO followed by buffer dilution) are among the most frequently discussed topics in technical forums. Recent method developments have optimized its use in microfluidic device coatings and extracellular vesicle tracking, addressing emerging needs in diagnostics and therapeutics.

The commercial landscape for CAS 117548-22-8 products shows increasing diversification, with suppliers offering custom formulations like "lyophilized 5(6)-FAM SE" or "high-purity HPLC-grade FAM SE." Quality control parameters—such as dye-to-protein ratio determination and free dye removal techniques—are critical considerations for end-users. Environmental factors also influence purchasing decisions, as evidenced by searches for "green chemistry alternatives to FAM SE" and "biodegradable fluorescent tags," though the compound remains indispensable for many applications due to its well-characterized properties.

Looking forward, innovations in 5(6)-FAM SE applications are likely to focus on three areas: (1) integration with artificial intelligence-assisted image analysis, (2) combination with nanoparticle-based delivery systems, and (3) adaptation for point-of-care diagnostic devices. The compound's established safety profile and regulatory acceptance continue to support its use in clinical research, particularly in immunoassay development and therapeutic monitoring. As proteomics and genomics advance, the demand for reliable fluorescent markers like 5(6)-FAM SE will persist, albeit with evolving technical requirements for sensitivity, stability, and multiplexing capability.